Cas no 2241140-11-2 ((1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone)

• Product Name: (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone
• CAS No: 2241140-11-2
• MF: C₁₁H₁₃N₃O₂S₂
• MW: 283.369819402695
• CID: 6061285
• PubChem ID: 138039635
• Update Time: 2025-07-23

(1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone Chemical and Physical Properties

Names and Identifiers

• (1,3-Benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanyl]one
• (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone
• EN300-2009440
• 1,3-Benzothiazol-2-yl-imino-morpholin-4-yl-oxo-lambda6-sulfane
• 4-(Benzo[d]thiazole-2-sulfonimidoyl)morpholine
• [(1,3-Benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanyl]one
• 2241140-11-2

• Inchi： 1S/C11H13N3O2S2/c12-18(15,14-5-7-16-8-6-14)11-13-9-3-1-2-4-10(9)17-11/h1-4,12H,5-8H2
• InChI Key： SJLXXZQLVVVVKL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(=N)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 283.04491901g/mol
• Monoisotopic Mass: 283.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 447.4±55.0 °C(Predicted)

Additional information on (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone

Introduction to (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone (CAS No. 2241140-11-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone, with the CAS number 2241140-11-2, has garnered significant attention due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its significance in modern medicinal chemistry.

The molecular structure of (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone is characterized by a fused heterocyclic system consisting of a benzothiazole moiety linked to a morpholine ring through an imino group. The presence of a lambda6-sulfanylone functional group further enhances its complexity and potential reactivity. This intricate framework not only contributes to the compound's stability but also opens up diverse possibilities for interactions with biological targets.

In terms of synthesis, the preparation of (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone involves multi-step organic transformations that require precise control over reaction conditions. The benzothiazole core is typically synthesized via cyclization reactions, while the morpholine ring is introduced through nucleophilic substitution or condensation reactions. The lambda6-sulfanylone group is often incorporated in the final stages, necessitating careful selection of reagents and catalysts to ensure high yield and purity.

Recent studies have explored the pharmacological potential of (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone in various therapeutic contexts. Its molecular architecture suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. For instance, the benzothiazole moiety is well-known for its presence in numerous bioactive molecules, while the morpholine ring is often associated with enhanced solubility and bioavailability. These features make it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. Research has indicated that it may interact with enzymes and receptors involved in inflammation and cell proliferation. By targeting these pathways, (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone could potentially offer therapeutic benefits in conditions such as arthritis, infections, and certain types of cancer.

The synthesis and characterization of this compound have also led to insights into its chemical behavior under different conditions. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and confirming the presence of key functional groups. Additionally, computational methods have been employed to predict its electronic properties and reactivity patterns.

In conclusion, (1,3-benzothiazol-2-yl)(morpholin-4-yl)imino-lambda6-sulfanylone represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing various health challenges.